Cas no 1864012-25-8 (Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)-)
Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)-
-
- MDL: MFCD29034428
- Inchi: 1S/C9H12O2/c10-9(11)5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5H2,(H,10,11)/t6-,7+,8?/m0/s1
- InChI Key: HRVGJQMCNYJEHM-KJFJCRTCSA-N
- SMILES: [C@]12([H])C[C@]([H])(C=C1)CC2CC(O)=O
Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-234187-0.05g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 0.05g |
$888.0 | 2024-06-19 | |
| Enamine | EN300-234187-0.1g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 0.1g |
$930.0 | 2024-06-19 | |
| Enamine | EN300-234187-0.25g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 0.25g |
$972.0 | 2024-06-19 | |
| Enamine | EN300-234187-0.5g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 0.5g |
$1014.0 | 2024-06-19 | |
| Enamine | EN300-234187-1.0g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 1.0g |
$1057.0 | 2024-06-19 | |
| Enamine | EN300-234187-2.5g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 2.5g |
$2071.0 | 2024-06-19 | |
| Enamine | EN300-234187-5.0g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 5.0g |
$3065.0 | 2024-06-19 | |
| Enamine | EN300-234187-10.0g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 95% | 10.0g |
$4545.0 | 2024-06-19 | |
| Enamine | EN300-234187-1g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 1g |
$1057.0 | 2023-09-15 | ||
| Enamine | EN300-234187-5g |
2-[(1R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]acetic acid |
1864012-25-8 | 5g |
$3065.0 | 2023-09-15 |
Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)-
Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- (CAS No. 1864012-25-8): A Comprehensive Overview in Modern Chemical Biology
The compound Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- (CAS No. 1864012-25-8) represents a fascinating molecule in the realm of chemical biology, characterized by its unique bicyclic structure and stereochemical configuration. This compound has garnered significant attention due to its potential applications in pharmaceutical research and the development of novel bioactive molecules. Its structural framework, featuring a fused bicyclic system with specific chiral centers, makes it a valuable scaffold for designing molecules with tailored biological activities.
In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in drug discovery and molecular recognition processes. The bicyclo[2.2.1]heptane core is a privileged scaffold in medicinal chemistry, known for its ability to mimic natural products and exhibit diverse pharmacological properties. The specific stereochemistry at the 1R and 4R positions of this compound is particularly noteworthy, as it influences the molecule's interactions with biological targets.
One of the most compelling aspects of Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity towards various biological receptors. For instance, studies have demonstrated its utility in designing ligands for G protein-coupled receptors (GPCRs), which are integral to numerous physiological processes and are often targeted by therapeutic agents.
The synthesis of this compound involves intricate organic transformations that highlight the sophistication of modern synthetic methodologies. The construction of the bicyclic system requires precise control over reaction conditions to ensure high enantioselectivity and yield. Recent advances in asymmetric catalysis have enabled more efficient routes to chiral bicycles like this one, reducing the reliance on harsh reagents and minimizing environmental impact.
From a biological perspective, the acetic acid moiety in Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- plays a crucial role in modulating molecular interactions. This functional group is frequently found in bioactive compounds due to its ability to engage in hydrogen bonding networks with biological targets such as enzymes and receptors. The combination of the bicyclic scaffold and the acetic acid group creates a versatile platform for exploring structure-activity relationships (SAR).
Current research efforts are focused on expanding the chemical space accessible by this compound through derivatization strategies. By introducing various substituents at strategic positions within the molecule, scientists aim to uncover novel bioactivities that could lead to breakthroughs in therapeutic interventions. For example, modifications at the 5-position could alter the compound's solubility or metabolic stability, while functionalization at other sites might enhance its binding affinity for specific targets.
The role of computational chemistry has been instrumental in guiding these synthetic endeavors. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can make more informed decisions about which derivatives to pursue.
In addition to its pharmaceutical applications, Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)- has shown promise in materials science and chemical biology research. Its unique structural motifs make it an attractive candidate for developing new materials with tailored properties or for use as probes in biochemical assays.
The future prospects for this compound are bright, with ongoing studies exploring its potential in various fields. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, it is likely that new applications will emerge for molecules like this one.
1864012-25-8 (Bicyclo[2.2.1]hept-5-ene-2-acetic acid, (1R,4R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)